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Compound of Interest

3-(Bromomethyl)-2-nitrobenzoyl!
Compound Name:

chloride
CAS No.: 920760-15-2
Cat. No.: B14179755

Get Quote

In Situ Generation, Synthetic Utility, and Handling
Guide
Abstract

3-(Bromomethyl)-2-nitrobenzoyl chloride is a highly reactive, bifunctional electrophile used
primarily as a "caged" linker in chemical biology and a core scaffold in the synthesis of
polysubstituted isoindolinones and quinazolines. Characterized by a 1,2,3-trisubstituted
benzene pattern, this compound features two orthogonal electrophilic sites: an acid chloride for
rapid acylation and an ortho-nitrobenzyl bromide moiety capable of nucleophilic substitution or
photochemical cleavage. Due to its hydrolytic instability, the acid chloride is rarely isolated;
instead, it is generated in situ from its stable precursors, 3-(bromomethyl)-2-nitrobenzoic acid
(CAS 920760-14-1) or methyl 3-(bromomethyl)-2-nitrobenzoate (CAS 132874-06-7). This guide
details the synthesis, validation, and application of this scaffold in drug discovery.

Part 1: Chemical Identity & Core Data
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Researchers searching for "3-(bromomethyl)-2-nitrobenzoyl chloride" will often find no direct
commercial CAS listing. This is a feature, not a bug: the compound is a transient intermediate.
Procurement strategies must focus on the stable acid or ester forms.

Key ldentifiers

Compound Molecular

CAS Number MW ( g/mol ) Role
Form Formula
Acid Chloride Not Listed Reactive
_ CsHsBrCINOs 278.49 ]

(Target) (Transient) Intermediate

Carboxylic Acid 920760-14-1 CsHeBrNO4 260.04 Stable Precursor
Primary

Methyl Ester 132874-06-7 CoHsBrNOa4 274.07 Commercial
Source

) ] 3-Methyl-2-
Starting Material 5437-38-7 CsH7NOa4 181.15

nitrobenzoic acid

SMILES (Acid Chloride):0=C(CI)C1=C(N(=0)=0)C(CBr)=CC=C1 IUPAC Name: 3-
(Bromomethyl)-2-nitrobenzoyl chloride

Part 2: Synthesis & In Situ Generation Protocol

The synthesis requires a two-stage approach: radical bromination of the methyl-nitro precursor,
followed by chlorination. Direct bromination of 3-methyl-2-nitrobenzoyl chloride is not
recommended due to the high risk of hydrolysis and side reactions.

Stage 1: Benzylic Bromination (The Wohl-Ziegler Reaction)

Objective: Convert commercially available Methyl 3-methyl-2-nitrobenzoate to the bromomethyl
ester.

Reagents:
e Substrate: Methyl 3-methyl-2-nitrobenzoate (CAS 132874-06-7 precursor)

e Brominating Agent: N-Bromosuccinimide (NBS) (1.05 eq)
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« Initiator: Azobisisobutyronitrile (AIBN) (0.1 eq) or Benzoyl Peroxide (BPO)
e Solvent: CCla (traditional) or Trifluorotoluene (green alternative)

Protocol:

Dissolve the substrate in anhydrous solvent (0.2 M concentration).
e Add NBS and initiator.

e Heat to reflux (80—90°C) under Argon. Monitor by TLC (the product is less polar than the
starting material).

 Critical Control Point: Stop reaction immediately upon consumption of starting material to
prevent gem-dibromination.

e Cool, filter off succinimide, and concentrate.

 Purification: Recrystallize from cyclohexane/EtOAc if necessary.

Stage 2: Hydrolysis & Acid Chloride Formation

Objective: Generate the active 3-(bromomethyl)-2-nitrobenzoyl chloride for immediate use.
Reagents:

e Substrate: Methyl 3-(bromomethyl)-2-nitrobenzoate (from Stage 1)

e Hydrolysis: LIOH (aq)/THF

e Chlorination: Thionyl Chloride (SOCI2) or Oxalyl Chloride ((COCI)2)

Step-by-Step Protocol:

o Hydrolysis: Stir the ester with LIOH (2 eq) in THF/Water (3:1) at 0°C for 2 hours. Acidify with
1M HCI to pH 2. Extract with EtOAc, dry (Na2S0a4), and concentrate to obtain 3-
(bromomethyl)-2-nitrobenzoic acid (CAS 920760-14-1).

¢ Activation: Suspend the acid in dry DCM (anhydrous).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b14179755/docs?utm_src=pdf-body#technical-profile-3-bromomethyl-2-nitrobenzoyl-chloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14179755?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Add Oxalyl Chloride (1.2 eq) dropwise, followed by a catalytic drop of DMF.

Stir at room temperature for 2 hours until gas evolution (CO/CO2) ceases.

Isolation: Concentrate in vacuo to remove excess oxalyl chloride. The residue is the Target
Acid Chloride.

Usage: Re-dissolve immediately in DCM or THF for the coupling step. Do not store.

Visual Synthesis Workflow

Commercially Available Precursors
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Figure 1: Synthetic pathway from commodity chemicals to the reactive acid chloride. The red
path indicates the in situ activation step.

Part 3: Applications & Reactivity Profile

The 3-(bromomethyl)-2-nitrobenzoyl chloride scaffold is unique because the nitro group is
positioned ortho to both the acid chloride and the bromomethyl group. This geometry enables
specific cyclization and photochemical behaviors.

1. Photocleavable Linkers (The o-Nitrobenzyl Effect)

The 2-nitro-3-bromomethyl arrangement is a variation of the classic o-nitrobenzyl photocage.
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e Mechanism: Upon UV irradiation (~365 nm), the nitro group abstracts a benzylic proton,
leading to a rearrangement that cleaves the benzylic bond.

o Application: The acid chloride is used to attach this "cage" to a drug or peptide (forming an
amide). The benzyl bromide end is then reacted with a "protecting” group or a solubility tag.
UV light releases the payload.

2. Heterocycle Synthesis (Isoindolinones)

This scaffold is a key building block for 4-nitroisoindolin-1-ones.

e Reaction: The acid chloride reacts with a primary amine to form an amide. The amide
nitrogen then attacks the benzylic bromide (intramolecular nucleophilic substitution) to close
the 5-membered ring.

 Significance: Isoindolinones are privileged structures in medicinal chemistry (e.g.,
immunomodulatory imide drugs).

Reactivity Map
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Figure 2: Divergent reactivity showing the path to heterocycles (green) and chemical biology
tools (yellow).
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Part 4: Safety & Handling (E-E-A-T)

o Lachrymator Hazard: Like all benzyl bromides, this compound and its precursors are potent
lachrymators (tear gas agents). Always handle in a functioning fume hood.

o Corrosivity: The acid chloride releases HCI upon contact with moisture. Glassware must be
dry.

* Explosion Risk: While low molecular weight nitro compounds can be energetic, this
derivative is generally stable at room temperature. However, do not distill the neat residue at
high temperatures (>150°C) to avoid thermal decomposition of the nitro group.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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